Cas no 592542-52-4 (1,3,5-Trimethoxy-2-[2-[(4-methoxy-3-nitrophenyl)methylsulfonyl]ethenyl]benzene)

• Product Name: 1,3,5-Trimethoxy-2-[2-[(4-methoxy-3-nitrophenyl)methylsulfonyl]ethenyl]benzene
• CAS No: 592542-52-4
• MF: C₁₉H₂₁NO₈S
• MW: 423.436944723129
• CID: 3029239
• PubChem ID: 11502726
• Update Time: 2025-06-08

1,3,5-Trimethoxy-2-[2-[(4-methoxy-3-nitrophenyl)methylsulfonyl]ethenyl]benzene Chemical and Physical Properties

Names and Identifiers

• (E)-1,3,5-三甲氧基-2-(2 - ((4-甲氧基-3-硝基苄基)磺酰基)乙烯基)苯
• (E)-2,4,6-TriMethoxystyryl 4-Methoxy-3-Nitrobenzyl sulfone
• 1,3,5-Trimethoxy-2-[2-[(4-methoxy-3-nitrophenyl)methylsulfonyl]ethenyl]benzene
• 1,3,5-trimethoxy-2-[(E)-2-[(4-methoxy-3-nitrophenyl)methylsulfonyl]ethenyl]benzene
• CS-M2729
• XGRXGRFTLPXXAZ-BQYQJAHWSA-N
• 2-((E)-2-(4-methoxy-3-nitrobenzylsulfonyl)vinyl)-1,3,5-trimethoxybenzene
• C12762
• (e)-2,4,6-trimethoxystyryl4-methoxy-3-nitrobenzylsulfone
• 2((E)-2-(4-methoxy-3-nitrobenzylsulfonyl)vinyl)-1,3,5-trimethoxybenzene
• SCHEMBL498771
• 592542-52-4
• CS-14794
• (E)-1,3,5-trimethoxy-2-(2-((4-methoxy-3-nitrobenzyl)sulfonyl)vinyl)benzene
• AKOS037650425
• CHEMBL1771372

• Inchi： 1S/C19H21NO8S/c1-25-14-10-18(27-3)15(19(11-14)28-4)7-8-29(23,24)12-13-5-6-17(26-2)16(9-13)20(21)22/h5-11H,12H2,1-4H3/b8-7+
• InChI Key： XGRXGRFTLPXXAZ-BQYQJAHWSA-N
• SMILES： S(/C=C/C1C(=CC(=CC=1OC)OC)OC)(CC1C=CC(=C(C=1)[N+](=O)[O-])OC)(=O)=O

Computed Properties

• Exact Mass: 423.09878780g/mol
• Monoisotopic Mass: 423.09878780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• XLogP3: 2.8

Additional information on 1,3,5-Trimethoxy-2-[2-[(4-methoxy-3-nitrophenyl)methylsulfonyl]ethenyl]benzene

Research Brief on 1,3,5-Trimethoxy-2-[2-[(4-methoxy-3-nitrophenyl)methylsulfonyl]ethenyl]benzene (CAS: 592542-52-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of sulfonyl-based compounds in drug discovery and development. Among these, 1,3,5-Trimethoxy-2-[2-[(4-methoxy-3-nitrophenyl)methylsulfonyl]ethenyl]benzene (CAS: 592542-52-4) has emerged as a promising candidate due to its unique structural features and potential biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The compound, characterized by its sulfonyl ethenyl linkage and trimethoxybenzene core, has been investigated for its role in modulating key biological pathways. Recent studies suggest that it exhibits inhibitory effects on specific enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against protein kinases, making it a potential lead compound for cancer therapy.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 1,3,5-Trimethoxy-2-[2-[(4-methoxy-3-nitrophenyl)methylsulfonyl]ethenyl]benzene. A recent paper in Organic Letters (2024) described a catalytic asymmetric synthesis approach, which not only enhances efficiency but also allows for the production of enantiomerically pure forms, crucial for pharmaceutical applications. This advancement addresses previous challenges related to stereoselectivity and scalability.

Pharmacological evaluations have further elucidated the compound's pharmacokinetic profile. Preclinical studies indicate favorable absorption and distribution properties, though metabolic stability remains an area for optimization. Researchers are currently exploring structural analogs to mitigate rapid hepatic clearance, as reported in a 2024 issue of Bioorganic & Medicinal Chemistry Letters.

Looking ahead, the potential applications of 1,3,5-Trimethoxy-2-[2-[(4-methoxy-3-nitrophenyl)methylsulfonyl]ethenyl]benzene extend beyond oncology. Emerging data suggest its utility in neurodegenerative diseases, owing to its ability to cross the blood-brain barrier and modulate oxidative stress pathways. Collaborative efforts between academic and industrial researchers are underway to advance this compound into clinical trials, marking an exciting phase in its development trajectory.